N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide

• IUPAC Name: N-ethyl-2-methoxy-5-(3-methoxypropylsulfamoyl)benzamide
• InChI: InChI=1S/C14H22N2O5S/c1-4-15-14(17)12-10-11(6-7-13(12)21-3)22(18,19)16-8-5-9-20-2/h6-7,10,16H,4-5,8-9H2,1-3H3,(H,15,17)
• InChI Key: FWMNWPQRJHYWKP-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)C1=C(C=CC(=C1)S(=O)(=O)NCCCOC)OC
• Molecular Formula: C14H22N2O5S
• Molecular Weight: 330.40 g/mol

Description

N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide, also known as EMA401, is a chemical compound that has gained significant attention in the field of scientific research. It is a small molecule drug that has been developed to target and block the function of a specific protein in the body, known as the angiotensin II type 2 receptor (AT2R).

Mechanism of Action

N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide selectively blocks the function of the AT2R, which is a G protein-coupled receptor that is involved in the regulation of pain and inflammation. The AT2R is expressed in various tissues, including the nervous system, cardiovascular system, and kidney. By blocking the function of the AT2R, this compound has been shown to reduce pain and inflammation in preclinical studies.
Biochemical and Physiological Effects:
This compound has been shown to have analgesic effects in animal models of neuropathic pain and chronic cough. In addition, this compound has been shown to reduce inflammation in animal models of arthritis and colitis. This compound has also been shown to have cardioprotective effects in animal models of heart failure.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide is its selectivity for the AT2R, which reduces the risk of off-target effects. In addition, this compound has been shown to have good pharmacokinetic properties, including high oral bioavailability and a long half-life. However, one of the limitations of this compound is its relatively low potency, which may limit its effectiveness in certain disease models.

Future Directions

There are several future directions for the development of N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide. One potential application is in the treatment of neuropathic pain, which is a chronic and debilitating condition that affects millions of people worldwide. This compound has shown promising results in preclinical studies and is currently undergoing clinical trials for the treatment of neuropathic pain. Another potential application is in the treatment of chronic cough, which is a common and often refractory condition. This compound has been shown to have antitussive effects in preclinical studies and is currently undergoing clinical trials for the treatment of chronic cough. Finally, this compound may have potential applications in the treatment of heart failure, which is a major cause of morbidity and mortality worldwide. This compound has been shown to have cardioprotective effects in animal models of heart failure and may have potential as a novel therapeutic agent for this condition.

Scientific Research Applications

N-ethyl-2-methoxy-5-{[(3-methoxypropyl)amino]sulfonyl}benzamide has been extensively studied for its potential therapeutic applications in various diseases, including neuropathic pain, chronic cough, and heart failure. In preclinical studies, this compound has been shown to selectively block the function of the AT2R, which is involved in the regulation of pain and inflammation. This compound has also been shown to have analgesic effects in animal models of neuropathic pain and chronic cough.